Cas no 42710-26-9 (Propanoic acid,2-bromo-, phenyl ester)
42710-26-9 structure
Product Name:Propanoic acid,2-bromo-, phenyl ester
CAS No:42710-26-9
MF:C9H9BrO2
MW:229.070562124252
CID:333341
PubChem ID:248076
Update Time:2025-04-19
Propanoic acid,2-bromo-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-bromo-, phenyl ester
- phenyl 2-bromopropanoate
- (+-)-Phenyl-(2-brom-propionat)
- 2-bromo-propionic acid phenyl ester
- 2-Brom-propionsaeure-phenylester
- AC1L6LN8
- AC1Q61JK
- AR-1L0411
- CTK4I6535
- NCIOpen2_003011
- NSC64456
- Phenyl 2-bromopropionate
- NSC-64456
- FT-0747479
- DTXSID70289805
- SCHEMBL662703
- 42710-26-9
-
- Inchi: 1S/C9H9BrO2/c1-7(10)9(11)12-8-5-3-2-4-6-8/h2-7H,1H3
- InChI Key: JWAVCRPHRRVUIT-UHFFFAOYSA-N
- SMILES: BrC(C)C(=O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 227.97857
- Monoisotopic Mass: 227.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.457
- Boiling Point: 270.5°C at 760 mmHg
- Flash Point: 117.4°C
- Refractive Index: 1.548
- PSA: 26.3
- LogP: 2.37540
Propanoic acid,2-bromo-, phenyl ester Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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